Cas no 1534461-63-6 (2-Chloro-5-(2,2-difluoroethoxy)pyridine)

2-Chloro-5-(2,2-difluoroethoxy)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 2-position and a difluoroethoxy group at the 5-position—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The difluoroethoxy moiety contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in the development of active ingredients requiring precise electronic and steric modulation. High purity and consistent quality ensure reliable performance in research and industrial applications.

2-Chloro-5-(2,2-difluoroethoxy)pyridine structure

1534461-63-6 structure

Product Name:2-Chloro-5-(2,2-difluoroethoxy)pyridine

CAS No:1534461-63-6

MF:C₇H₆ClF₂NO

MW:193.578447818756

MDL:MFCD23903610

CID:4783480

Update Time:2025-06-07

2-Chloro-5-(2,2-difluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(2,2-difluoroethoxy)pyridine
- MDL： MFCD23903610
- Inchi： 1S/C7H6ClF2NO/c8-6-2-1-5(3-11-6)12-4-7(9)10/h1-3,7H,4H2
- InChI Key： NRNBOHRGBIMMIS-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)OCC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 137
XLogP3: 2.6
Topological Polar Surface Area: 22.1

2-Chloro-5-(2,2-difluoroethoxy)pyridine Pricemore >>

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Matrix Scientific	190392-1g	2-Chloro-5-(2,2-difluoroethoxy)pyridine, 95%	1534461-63-6	95%	1g	$908.00	2023-09-07
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1PlusChem	1P00KSZ4-50mg	2-chloro-5-(2,2-difluoroethoxy)pyridine	1534461-63-6	95%	50mg	$363.00	2023-12-21
1PlusChem	1P00KSZ4-100mg	2-chloro-5-(2,2-difluoroethoxy)pyridine	1534461-63-6	95%	100mg	$527.00	2023-12-21
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